Cas no 2639453-48-6 (2-(1,2,4-Oxadiazol-5-YL)piperidine hcl)

• Product Name: 2-(1,2,4-Oxadiazol-5-YL)piperidine hcl
• CAS No: 2639453-48-6
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 6243194
• PubChem ID: 155971049
• Update Time: 2025-11-01

2-(1,2,4-Oxadiazol-5-YL)piperidine hcl Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-oxadiazol-5-yl)piperidine hydrochloride
• Z2310673053
• 2-(1,2,4-OXADIAZOL-5-YL)PIPERIDINE HCL
• 2639453-48-6
• EN300-24751593
• AT26764
• 2-(1,2,4-Oxadiazol-5-YL)piperidine hcl

• Inchi： 1S/C7H11N3O.ClH/c1-2-4-8-6(3-1)7-9-5-10-11-7;/h5-6,8H,1-4H2;1H
• InChI Key： MHGVIIKIDYXMHY-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CCCCN2)=NC=N1

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Additional information on 2-(1,2,4-Oxadiazol-5-YL)piperidine hcl

Recent Advances in the Study of 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl (CAS: 2639453-48-6)

The compound 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl (CAS: 2639453-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole ring fused with a piperidine moiety, exhibits promising biological activity, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the synthesis and optimization of 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's stability under physiological conditions has also been a focus, with studies indicating that the hydrochloride salt form enhances solubility and bioavailability, making it more suitable for therapeutic use.

Pharmacological studies have revealed that 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl exhibits high affinity for specific neurotransmitter receptors, including those involved in the regulation of mood and cognition. In vitro and in vivo experiments have demonstrated its potential as an anxiolytic and nootropic agent, with minimal off-target effects. These findings suggest that the compound could be a valuable candidate for treating neurological disorders such as anxiety, depression, and cognitive impairment.

Recent preclinical trials have further elucidated the compound's mechanism of action. It appears to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which play a crucial role in CNS function. Additionally, its ability to cross the blood-brain barrier efficiently has been confirmed, a critical factor for its efficacy in targeting CNS disorders. These insights have paved the way for further optimization and the development of derivatives with enhanced pharmacological profiles.

Despite these promising results, challenges remain in the development of 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. However, the compound's unique structural features and biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 2-(1,2,4-Oxadiazol-5-YL)piperidine HCl (CAS: 2639453-48-6) represents a promising avenue for drug discovery, particularly in the treatment of CNS disorders. Continued research into its synthesis, pharmacology, and therapeutic potential is expected to yield valuable insights and potentially lead to the development of novel treatments. The compound's versatility and efficacy underscore its importance in the evolving landscape of chemical biology and medicinal chemistry.